Quinidine methiodide
Quinidine methiodide
Brand Name:
Vulcanchem
CAS No.:
42982-87-6
VCID:
VC20845791
InChI:
InChI=1S/C21H27N2O2.HI/c1-4-14-13-23(2)10-8-15(14)11-20(23)21(24)17-7-9-22-19-6-5-16(25-3)12-18(17)19;/h4-7,9,12,14-15,20-21,24H,1,8,10-11,13H2,2-3H3;1H/q+1;/p-1
SMILES:
C[N+]12CCC(CC1C(C3=C4C=C(C=CC4=NC=C3)OC)O)C(C2)C=C.[I-]
Molecular Formula:
C21H27IN2O2
Molecular Weight:
466.4 g/mol
Quinidine methiodide
CAS No.: 42982-87-6
Cat. No.: VC20845791
Molecular Formula: C21H27IN2O2
Molecular Weight: 466.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 42982-87-6 |
|---|---|
| Molecular Formula | C21H27IN2O2 |
| Molecular Weight | 466.4 g/mol |
| IUPAC Name | (5-ethenyl-1-methyl-1-azoniabicyclo[2.2.2]octan-2-yl)-(6-methoxyquinolin-4-yl)methanol;iodide |
| Standard InChI | InChI=1S/C21H27N2O2.HI/c1-4-14-13-23(2)10-8-15(14)11-20(23)21(24)17-7-9-22-19-6-5-16(25-3)12-18(17)19;/h4-7,9,12,14-15,20-21,24H,1,8,10-11,13H2,2-3H3;1H/q+1;/p-1 |
| Standard InChI Key | AJQSDVGBERUTGX-UHFFFAOYSA-M |
| Isomeric SMILES | C[N@@+]12CC[C@@H](C[C@@H]1[C@H](C3=C4C=C(C=CC4=NC=C3)OC)O)[C@H](C2)C=C.[I-] |
| SMILES | C[N+]12CCC(CC1C(C3=C4C=C(C=CC4=NC=C3)OC)O)C(C2)C=C.[I-] |
| Canonical SMILES | C[N+]12CCC(CC1C(C3=C4C=C(C=CC4=NC=C3)OC)O)C(C2)C=C.[I-] |
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